Cas no 2098128-06-2 ((1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol)

• Product Name: (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol
• CAS No: 2098128-06-2
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 5726586
• PubChem ID: 121210723
• Update Time: 2025-05-25

(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS026720806
• 2098128-06-2
• F2198-0288
• [2-(2-fluoroethyl)-5-pyridin-2-ylpyrazol-3-yl]methanol
• (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol

• Inchi： 1S/C11H12FN3O/c12-4-6-15-9(8-16)7-11(14-15)10-3-1-2-5-13-10/h1-3,5,7,16H,4,6,8H2
• InChI Key： VKKGHWWHGHYWKK-UHFFFAOYSA-N
• SMILES： FCCN1C(CO)=CC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 221.09644018g/mol
• Monoisotopic Mass: 221.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.9Ų

Additional information on (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol

Exploring the Chemical Properties and Applications of (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol

The compound with CAS No. 2098128-06-2, known as (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring, a pyridine moiety, and a fluoroethyl group, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of this compound as a fluorinated heterocyclic derivative in drug discovery. The presence of the pyridin-2-yl group introduces aromaticity and enhances the molecule's stability, while the fluoroethyl substituent imparts electronic effects that can modulate biological activity. These features make it an attractive candidate for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

One of the most notable aspects of this compound is its synthesis pathway, which involves a multi-step process combining traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis to achieve high yields and purity, making it feasible for large-scale production. The molecule's methanol group also plays a crucial role in its solubility and reactivity, enabling it to participate in various chemical reactions such as esterification and oxidation.

In terms of applications, this compound has shown promise in catalytic processes where its ability to act as a chiral auxiliary or ligand in asymmetric synthesis has been exploited. Additionally, its electronic properties make it suitable for use in organic electronics, particularly in the development of new materials for light-emitting diodes (LEDs) and sensors.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's molecular interactions. These studies have revealed that the pyrazole ring contributes significantly to the molecule's ability to form hydrogen bonds, which is critical for its potential role in drug design. Furthermore, the fluorine atom within the fluoroethyl group enhances lipophilicity, improving the compound's bioavailability when used as a pharmaceutical agent.

Another area where this compound has shown potential is in green chemistry. Its synthesis involves environmentally friendly reagents and conditions, aligning with current trends toward sustainable chemical practices. Moreover, its use as an intermediate in the production of biodegradable polymers has been explored, offering new avenues for eco-friendly material development.

In conclusion, (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol represents a versatile and innovative molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both medicinal and materials science.